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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenylacetonitrile

Cat. No.: B1362056 Get Quote

Technical Guide: 2-Chloro-4-
fluorophenylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 2-Chloro-4-fluorophenylacetonitrile, a

chemical compound often utilized as a reagent and building block in chemical research and

synthesis.

Core Properties of 2-Chloro-4-
fluorophenylacetonitrile
2-Chloro-4-fluorophenylacetonitrile, also known by its synonym 2-Chloro-4-fluorobenzyl

cyanide, is an organic compound characterized by the presence of chlorine, fluorine, and a

nitrile group attached to a phenylacetonitrile backbone.

Physicochemical Data
The fundamental physicochemical properties of 2-Chloro-4-fluorophenylacetonitrile have

been compiled from various chemical data sources. The following table summarizes these key

quantitative data points for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₅ClFN

Molecular Weight 169.58 g/mol

Alternate Molecular Weight 169.59 g/mol

CAS Number 75279-56-0

Physical Form Solid, Crystals, or Powder

Appearance White to cream

Melting Point 63.0 - 73.0 °C

IUPAC Name
2-(2-chloro-4-

fluorophenyl)acetonitrile

InChI Key
GSMCLMKFBYLWRP-

UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1F)Cl)CC#N

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of 2-Chloro-4-
fluorophenylacetonitrile are typically found in peer-reviewed scientific literature or patents.

The publicly available data from chemical suppliers and databases do not include such detailed

methodologies. Researchers seeking to work with this compound should consult specialized

chemical synthesis journals and patent databases for specific procedural information.

Compound Identification and Properties
The following diagram illustrates the logical relationship between the compound's

nomenclature, its structural representation, and its fundamental molecular properties.
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Click to download full resolution via product page

Caption: Logical flow from compound name to its structural and physical properties.

To cite this document: BenchChem. [2-Chloro-4-fluorophenylacetonitrile molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362056#2-chloro-4-fluorophenylacetonitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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